Cas no 62575-60-4 (4H-1,2,4-Triazole, 3,3'-methylenebis[4-(phenylmethyl)-5-(propylthio)-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-methylenebis[4-(phenylmethyl)-5-(propylthio)-
• CAS No: 62575-60-4
• MF: C₂₅H₃₀N₆S₂
• MW: 478.675901889801
• CID: 439659
• PubChem ID: 12330351
• Update Time: 2025-04-19

4H-1,2,4-Triazole, 3,3'-methylenebis[4-(phenylmethyl)-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3-[(4-benzyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]-5-propylsulfanyl-1,2,4-triazole
• Bis(4-benzyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methane
• 62575-60-4
• 3,3'-Methylenebis[4-benzyl-5-(propylsulfanyl)-4H-1,2,4-triazole]
• DTXSID80490460
• 4H-1,2,4-Triazole, 3,3'-methylenebis[4-(phenylmethyl)-5-(propylthio)-

• Inchi： 1S/C25H30N6S2/c1-3-15-32-24-28-26-22(30(24)18-20-11-7-5-8-12-20)17-23-27-29-25(33-16-4-2)31(23)19-21-13-9-6-10-14-21/h5-14H,3-4,15-19H2,1-2H3
• InChI Key： AEQVZOCZQFSTIR-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CC2=NN=C(N2CC2C=CC=CC=2)SCCC)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 478.1977
• Monoisotopic Mass: 478.19733733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.42